Cas no 58041-77-3 (1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-)

• Product Name: 1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-
• CAS No: 58041-77-3
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 343301
• PubChem ID: 71397356
• Update Time: 2025-04-19

1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[[4-(2-propynyloxy)phenyl]methyl]-
• 1-[(4-prop-2-ynoxyphenyl)methyl]imidazole
• 1-({4-[(Prop-2-yn-1-yl)oxy]phenyl}methyl)-1H-imidazole
• DTXSID40818863
• 58041-77-3

• Inchi： 1S/C13H12N2O/c1-2-9-16-13-5-3-12(4-6-13)10-15-8-7-14-11-15/h1,3-8,11H,9-10H2
• InChI Key： LIBUCUSYTVLSBA-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(=CC=1)CN1C=NC=C1

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05